3-[(2,6-Dichlorophenyl)methylthio]-5-(3,4-dimethoxyphenyl)-1,2,4-triazole-4-yl amine

Specification

• Molecular Formula: C17H16Cl2N4O2S
• Molecular Weight: 411.3 g/mol
• IUPAC Name: 3-[(2,6-dichlorophenyl)methylsulfanyl]-5-(3,4-dimethoxyphenyl)-1,2,4-triazol-4-amine
• Standard InChI: InChI=1S/C17H16Cl2N4O2S/c1-24-14-7-6-10(8-15(14)25-2)16-21-22-17(23(16)20)26-9-11-12(18)4-3-5-13(11)19/h3-8H,9,20H2,1-2H3
• Standard InChI Key: JTNDVLXKVLADQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN=C(N2N)SCC3=C(C=CC=C3Cl)Cl)OC

Introduction

3-[(2,6-Dichlorophenyl)methylthio]-5-(3,4-dimethoxyphenyl)-1,2,4-triazole-4-yl amine is a complex organic compound belonging to the class of triazoles, which are five-membered heterocyclic compounds containing three nitrogen atoms. This compound has garnered significant attention due to its potential applications in medicinal chemistry and agricultural science, particularly for its antifungal and anticancer properties.

Synthesis of 3-[(2,6-Dichlorophenyl)methylthio]-5-(3,4-dimethoxyphenyl)-1,2,4-triazole-4-yl amine

The synthesis of this compound typically involves several steps, requiring careful control of reaction conditions such as temperature, solvent choice, and reaction time to ensure high yield and purity. Analytical techniques like thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are often employed to monitor the progress of reactions and confirm product identity.

Synthesis Steps

• Formation of Precursors: The synthesis begins with the formation of necessary precursors, which can be obtained from commercially available reagents.

• Coupling Reactions: The precursors undergo coupling reactions to form the triazole core.

• Substitution Reactions: The triazole core is then modified through substitution reactions to introduce the 3,4-dimethoxyphenyl and 2,6-dichlorophenyl methylthio groups.

Molecular Formula and Weight

• Molecular Formula: C$_{19}$H$_{17}$Cl_2}N_3}OS_2}

• Molecular Weight: Approximately 441.38 g/mol

Solubility and Stability

The compound's solubility and stability are critical for its handling and storage. It is generally stable under normal conditions but may require specific solvents for dissolution.

In Vitro and In Vivo Studies

In vitro studies have been conducted to evaluate the compound's efficacy against various biological targets. These studies often involve cell culture assays to assess antifungal or anticancer activity. In vivo studies are necessary to further validate these findings and assess potential toxicity and pharmacokinetics.

Computational Modeling

Computational chemistry tools are used to predict the compound's reactivity and interactions with biological targets. This approach helps in optimizing the compound's structure for improved efficacy and reduced side effects.